What is Apigenin exactly?
Apigenin (4',5,7-trihydroxyflavone), found in many plants, is a natural product belonging to the flavone class, the aglycone of several naturally occurring glycosides.
Uses of Apigenin
Apigenin is a phytoflavonoid mainly used to inhibit skin tumor ornithine activity.
The Apigenin in Nature
Apigenin can also be found in many vegetables and fruits. However, parsley has a higher apigenin level than celery hearts, which provides 19.1 mg per 100 grams.
Synthetic pathway of Apigenin
Apigenin is biosynthetically obtained from the general Phenylpropanoid pathways and the Flavone synthesis pathway. First, L-phenylalanine (PAL) is used to deaminate the amino acid. Next, C4H is used to oxidize the para position of L-phenylalanine (C4H). L-tyrosine, which is already oxidized in the para position, is not ...
